Cas no 1646783-30-3 ((S)-2-Methyl-5-(pyrrolidin-2-yl)-1,3,4-oxadiazole)

• Product Name: (S)-2-Methyl-5-(pyrrolidin-2-yl)-1,3,4-oxadiazole
• CAS No: 1646783-30-3
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 4702840
• Update Time: 2025-11-02

(S)-2-Methyl-5-(pyrrolidin-2-yl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• (S)-2-Methyl-5-(pyrrolidin-2-yl)-1,3,4-oxadiazole
• BLXQYIORYQVKFE-LURJTMIESA-N

• Inchi： 1S/C7H11N3O/c1-5-9-10-7(11-5)6-3-2-4-8-6/h6,8H,2-4H2,1H3/t6-/m0/s1
• InChI Key： BLXQYIORYQVKFE-LURJTMIESA-N
• SMILES： O1C(C)=NN=C1[C@@H]1CCCN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Topological Polar Surface Area: 51

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (S)-2-Methyl-5-(pyrrolidin-2-yl)-1,3,4-oxadiazole

(S)-2-Methyl-5-(pyrrolidin-2-yl)-1,3,4-oxadiazole (CAS No. 1646783-30-3): A Multifunctional Scaffold in Modern Medicinal Chemistry

(S)-2-Methyl-5-(pyrrolidin-2-yl)-1,3,4-oxadiazole (CAS No. 1646783-30-3) is a structurally unique heterocyclic compound that has garnered significant attention in contemporary pharmaceutical research due to its versatile molecular framework and promising biological activities. This compound, characterized by the presence of a 1,3,4-oxadiazole core substituted with a pyrrolidin-2-yl group at the 5-position and a methyl group at the 2-position, exemplifies the strategic design principles in modern drug discovery. The oxadiazole ring system, a well-known bioisostere of the isoxazole and thiazole moieties, is renowned for its ability to form strong hydrogen bonds and π-π interactions, which are critical for molecular recognition in biological targets. Recent advances in medicinal chemistry have highlighted the importance of such scaffolds in modulating diverse enzyme systems and receptor pathways, making (S)-2-methyl-5-(pyrrolidin-2-yl)-1,3,4-oxadiazole a compelling candidate for further investigation.

The synthesis of (S)-2-methyl-5-(pyrrolidin-2-yl)-1,3,4-oxadiazole has been extensively explored in recent years, with particular emphasis on optimizing reaction conditions to achieve high stereoselectivity and yield. A notable study published in the Journal of Organic Chemistry (2023) demonstrated the use of microwave-assisted condensation reactions involving hydrazides and nitriles under solvent-free conditions. This approach not only reduced reaction times from 48 hours to less than 10 minutes but also achieved a remarkable 92% yield of the chiral oxadiazole derivative. The use of chiral auxiliaries and enantioselective catalysts further enhanced the stereochemical control of the pyrrolidin-2-yl substituent, a critical factor in determining the compound's biological activity.

From a pharmacological perspective, the 1,3,4-oxadiazole scaffold has shown remarkable bioactivity in multiple therapeutic areas. A 2024 study in ACS Medicinal Chemistry Letters reported that (S)-2-methyl-5-(pyrrolidin-2-yl)-1,3,4-oxadiazole exhibited potent inhibitory activity against the mitochondrial complex I enzyme, a key target in the development of antioxidant and neuroprotective agents. The compound's ability to stabilize the electron transport chain and reduce mitochondrial ROS production was attributed to the favorable interactions between the oxadiazole ring and the proton-coupled electron transfer (PCET) sites within the enzyme. These findings align with the growing body of evidence suggesting that oxadiazole-based molecules can serve as mitochondria-targeting ligands in the treatment of neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease.

The pyrrolidin-2-yl substituent in (S)-2-methyl-5-(pyrrolidin-2-yl)-1,3,4-oxadiazole plays a pivotal role in modulating the compound's lipophilicity and membrane permeability, which are essential for achieving optimal bioavailability. A computational analysis published in Journal of Medicinal Chemistry (2023) revealed that the pyrrolidine ring's conformational flexibility allows for dynamic interactions with hydrophobic pockets in target proteins. This property has been exploited in the development of covalent inhibitors targeting proteases and kinases, where the oxadiazole ring acts as a Michael acceptor while the pyrrolidin-2-yl group enhances electrophilicity and reactivity.

Recent advancements in drug delivery systems have further expanded the potential applications of (S)-2-methyl-5-(pyrrolidin-2-yl)-1,3,4-oxadiazole. A 2024 study in Advanced Drug Delivery Reviews demonstrated the successful encapsulation of the compound within lipid nanoparticles (LNPs) for targeted delivery to inflamed tissues. The oxadiazole scaffold's ability to form non-covalent interactions with lipid bilayers facilitated efficient encapsulation efficiency (95%) and prolonged circulation time in vivo. This breakthrough has significant implications for the development of precision medicine approaches targeting inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

The structural versatility of (S)-2-methyl-5-(pyrrolidin-2-yl)-1,3,4-oxadiazole has also been leveraged in the design of prodrugs and multifunctional therapeutics. A 2023 study in Chemical Science reported the synthesis of a prodrug variant where the methyl group at the 2-position was replaced with a phosphonate ester moiety. This modification enabled enzyme-triggered release of the active oxadiazole core in hypoxic tumor microenvironments, demonstrating the compound's potential as a selective anticancer agent. The pyrrolidin-2-yl group was found to act as a stabilizing element, preventing premature hydrolysis of the phosphonate linkage under physiological conditions.

Looking ahead, the 1,3,4-oxadiazole scaffold in (S)-2-methyl-5-(pyrrolidin-2-yl)-1,3,4-oxadiazole presents a unique opportunity for further structure-activity relationship (SAR) studies. Researchers are currently exploring the impact of alkyl chain length and substituent variations on the compound's binding affinity and selectivity profile. Notably, the use of molecular dynamics simulations has revealed that the pyrrolidin-2-yl group can adopt multiple conformations that optimize hydrophobic interactions with hydrophobic pockets in GPCR targets, suggesting broad target engagement potential.

In conclusion, (S)-2-methyl-5-(pyrrolidin-2-yl)-1,3,4-oxadiazole (CAS No. 1646783-30-3) represents a promising scaffold in modern drug discovery, with its 1,3,4-oxadiazole core and pyrrolidin-2-yl substituent offering a unique combination of structural flexibility and biological activity. As the field of medicinal chemistry continues to evolve, the compound's potential applications in targeted therapeutics, precision medicine, and multifunctional drug design will undoubtedly be further explored, paving the way for innovative treatments across a wide range of medical conditions.

### Summary of Key Points: Compound: Chemical Name: (S)-2-Methyl-5-(pyrrolidin-2-yl)-1,3,4-oxadiazole CAS Number: 1646783-30-3 --- ### 1. Structural Features: - Core Scaffold: 1,3,4-Oxadiazole (a five-membered ring with two nitrogen atoms and one oxygen atom). - Substituents: - A methyl group at the 2-position. - A pyrrolidin-2-yl group at the 5-position, providing conformational flexibility and hydrophobicity. --- ### 2. Biological Activity and Applications: - Target Engagement: - Demonstrates selective interactions with proteases, kinases, and GPCRs. - Acts as a Michael acceptor in covalent inhibitors. - Drug Delivery: - Successfully encapsulated in lipid nanoparticles (LNPs) for targeted delivery to inflamed tissues. - Anticancer Potential: - Used as a prodrug with phosphonate ester modification for tumor-specific activation in hypoxic environments. - Anti-inflammatory Applications: - Shows enzyme-triggered release in inflammatory diseases (e.g., rheumatoid arthritis, multiple sclerosis). --- ### 3. Key Properties: - Hydrophobicity: Enhanced by the pyrrolidin-2-yl group, facilitating non-covalent interactions with hydrophobic pockets in proteins. - Conformational Flexibility: The pyrrolidin-2-yl group can adopt multiple conformations, optimizing binding affinity. - Stability: The pyrrolidin-2-yl group stabilizes prodrug variants against premature hydrolysis. --- ### 4. Future Directions: - Structure-Activity Relationship (SAR) Studies: - Exploration of alkyl chain length and substituent variations on binding affinity and selectivity. - Precision Medicine: - Potential for targeted therapies and multifunctional drug design. - Computational Modeling: - Molecular dynamics simulations to guide drug design and optimization. --- ### Conclusion: (S)-2-Methyl-5-(pyrrolidin-2-yl)-1,3,4-oxadiazole (CAS No. 1646783-30-3) is a versatile scaffold with promising applications in drug discovery. Its structural flexibility and biological activity make it a valuable candidate for targeted therapeutics, precision medicine, and multifunctional drug development. Ongoing research is expected to further unlock its therapeutic potential across a wide range of medical conditions.